6-Hydroxy-2-phenylpyrimidine-4-carboxylic acid
Overview
Description
“6-Hydroxy-2-phenylpyrimidine-4-carboxylic acid” is a chemical compound with the molecular formula C11H8N2O3 . It is used for proteomics research .
Synthesis Analysis
The synthesis of “6-Hydroxy-2-phenylpyrimidine-4-carboxylic acid” involves the reaction of diethyl oxaloacetate sodium salt with benzamidine hydrochloride in the presence of sodium hydroxide . The reaction is stirred at 80°C for 2 hours, and additional sodium hydroxide is added during the heating period to maintain the pH between 11 and 12 .Molecular Structure Analysis
The molecular structure of “6-Hydroxy-2-phenylpyrimidine-4-carboxylic acid” is represented by the InChI code1S/C11H8N2O3/c14-9-6-8 (11 (15)16)12-10 (13-9)7-4-2-1-3-5-7/h1-6H, (H,15,16) (H,12,13,14) . Physical And Chemical Properties Analysis
“6-Hydroxy-2-phenylpyrimidine-4-carboxylic acid” has a molecular weight of 216.19 g/mol. Additional physical and chemical properties such as melting point, boiling point, and solubility are not available in the current literature.Scientific Research Applications
Antimicrobial Applications
6-Hydroxy-2-phenylpyrimidine-4-carboxylic acid derivatives have been explored for their antimicrobial properties. For example, a study synthesized a series of compounds related to 6-hydroxy-2-phenylpyrimidine-4-carboxylic acid, demonstrating significant to moderate antibacterial activity and promising antifungal activity (Shastri & Post, 2019).
Applications in Heterocyclic Chemistry
The compound has been utilized in the synthesis of complex heterocyclic systems. A study synthesized benzimidazopyrido- and pyrimidopyrimidine derivatives starting with 5-carboxy-4-hydroxy-2-phenylpyrimidine (Arutyunyan, 2014).
Inhibitory Applications in Biochemistry
Compounds related to 6-hydroxy-2-phenylpyrimidine-4-carboxylic acid have been evaluated for their ability to inhibit xanthine oxidase, a key enzyme in uric acid synthesis, suggesting potential applications in treating hyperuricemia and gout (Sun et al., 2021).
Magnetic and Luminescent Applications
This compound has also found use in the synthesis of materials with unique magnetic and luminescent properties. For instance, one study involved synthesizing luminescent lanthanide-2-phenylpyrimidine-carboxylate frameworks with potential applications in materials science (Jia et al., 2014). Another study explored its use in creating metal-pyrimidine chains with antiferromagnetic coupling and spin-canting behavior (Jia et al., 2012).
Safety and Hazards
properties
IUPAC Name |
6-oxo-2-phenyl-1H-pyrimidine-4-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8N2O3/c14-9-6-8(11(15)16)12-10(13-9)7-4-2-1-3-5-7/h1-6H,(H,15,16)(H,12,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SNFPSSBYDIFPOX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NC(=CC(=O)N2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40424569 |
Source
|
| Record name | 6-hydroxy-2-phenylpyrimidine-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40424569 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
216.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Hydroxy-2-phenylpyrimidine-4-carboxylic acid | |
CAS RN |
84659-98-3 |
Source
|
| Record name | 6-hydroxy-2-phenylpyrimidine-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40424569 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[[(4-Chlorophenyl)hydrazinylidene]methyl]-4-hydroxy-6-methylpyran-2-one](/img/structure/B1417540.png)
![2-[(3-morpholinopropyl)amino]-5-[(E,2E)-3-phenyl-2-propenylidene]-1,3-thiazol-4(5H)-one](/img/structure/B1417544.png)
![2-{1-[4-(trifluoromethyl)anilino]ethylidene}-1H-indene-1,3(2H)-dione](/img/structure/B1417545.png)
![(S)-3,3'-Di(pyridin-2-yl)-[1,1'-binapthalene]-2,2'-diol](/img/structure/B1417547.png)
![(2E)-2-cyano-N-[(1E)-(hydroxyimino)methyl]-3-(4-methoxyphenyl)prop-2-enamide](/img/structure/B1417552.png)
![2-thiomorpholinothiazolo[4,5-d]pyrimidin-7(6H)-one](/img/structure/B1417554.png)
![1-(7-Hydroxy[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)ethanone](/img/structure/B1417555.png)
![Ethyl 2-{[6-oxo-4-(trifluoromethyl)-1,6-dihydro-2-pyrimidinyl]amino}-1,3-thiazole-4-carboxylate](/img/structure/B1417559.png)
![(2E)-2-cyano-3-(dimethylamino)-N-[(1E)-(methoxyimino)methyl]prop-2-enamide](/img/structure/B1417561.png)
